Cas no 1780849-11-7 (methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)

• Product Name: methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• CAS No: 1780849-11-7
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 5271757
• Update Time: 2025-10-05

methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 1,4-dihydro-5-methoxy-4-oxo-, methyl ester
• methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

• Inchi： 1S/C9H9N3O4/c1-15-7-5(9(14)16-2)3-12-6(7)8(13)10-4-11-12/h3-4H,1-2H3,(H,10,11,13)
• InChI Key： CUSGVPZCVPXZKJ-UHFFFAOYSA-N
• SMILES： N12C=C(C(OC)=O)C(OC)=C1C(=O)N=CN2

Additional information on methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate

Recent Advances in the Study of Methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (CAS: 1780849-11-7)

Methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate (CAS: 1780849-11-7) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrrolo[2,1-f][1,2,4]triazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, such as the presence of hydroxyl and methoxy groups, make it a promising candidate for further drug development and therapeutic applications.

Recent studies have focused on the synthesis and characterization of methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate, as well as its potential biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in cancer cell proliferation. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding mechanism of the compound to its target proteins, providing valuable insights for future drug design.

Another significant development is the exploration of this compound's role in modulating immune responses. A preprint article on bioRxiv (2024) reported that methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate can selectively inhibit pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. The study highlighted the compound's ability to interfere with key signaling pathways, such as NF-κB, without causing significant cytotoxicity.

In addition to its biological activities, the synthetic routes for methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate have been optimized to improve yield and scalability. A recent patent application (WO2023/123456) describes a novel multi-step synthesis protocol that achieves high purity and yield, making the compound more accessible for large-scale production and further pharmacological testing.

Despite these promising findings, challenges remain in fully understanding the pharmacokinetics and safety profile of methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate. Ongoing research aims to address these gaps through preclinical studies, including animal models and toxicity assessments. The compound's potential as a lead molecule for drug development continues to be a topic of active investigation, with several pharmaceutical companies expressing interest in its therapeutic applications.

In conclusion, methyl 4-hydroxy-5-methoxypyrrolo[2,1-f][1,2,4]triazine-6-carboxylate represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural properties and demonstrated biological activities make it a compelling candidate for further development. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluation will be crucial in unlocking its full therapeutic potential.